Cas no 154012-21-2 (1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester)
154012-21-2 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
CAS No:154012-21-2
MF:C13H14N2O2
MW:230.262463092804
CID:1328635
Update Time:2024-08-18
1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
- 1H-Pyrazole-4-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester
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- Inchi: 1S/C13H14N2O2/c1-3-17-13(16)11-8-14-15(9-11)12-6-4-5-10(2)7-12/h4-9H,3H2,1-2H3
- InChI Key: SJMRZPUFSTUJQA-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC(C)=C2)C=C(C(OCC)=O)C=N1
Computed Properties
- Exact Mass: 230.10562
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 353.5±25.0 °C(Predicted)
- PSA: 44.12
- pka: -2.43±0.12(Predicted)
1H-Pyrazole-3-carboxylic acid, 1-(3-methylphenyl)-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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